molecular formula C23H19N3O2 B2554651 4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide CAS No. 1251607-36-9

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide

Cat. No. B2554651
CAS RN: 1251607-36-9
M. Wt: 369.424
InChI Key: VSSGDTMFAGZDDN-UHFFFAOYSA-N
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Description

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide, also known as K252a, is a natural product isolated from the fermentation broth of Nocardiopsis sp. It is a potent inhibitor of protein kinases and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide inhibits protein kinases by binding to the ATP-binding site on the kinase. This prevents the kinase from phosphorylating its substrates, which leads to the inhibition of downstream signaling pathways. This compound has been shown to inhibit a wide range of protein kinases, including receptor tyrosine kinases, serine/threonine kinases, and protein kinase C.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and protect neurons from oxidative stress. This compound has also been shown to inhibit angiogenesis and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide is a potent and selective inhibitor of protein kinases, making it a valuable tool for studying the role of protein kinases in cellular processes. However, its potency can also be a limitation, as it can inhibit multiple kinases at high concentrations. Additionally, this compound has poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide. One area of interest is its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another area of interest is its potential as a tool for studying the role of protein kinases in various cellular processes. Additionally, there is potential for the development of new inhibitors based on the structure of this compound.

Synthesis Methods

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide can be synthesized through a multi-step process starting from 2-amino-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid. The synthesis involves several chemical reactions including acylation, cyclization and reduction. The final product is obtained through a series of purification steps.

Scientific Research Applications

4-oxo-N~3~-phenethyl-1-phenyl-1,4-dihydro-3-cinnolinecarboxamide has been widely used in scientific research for its ability to inhibit protein kinases. It has been shown to have anti-tumor, anti-inflammatory, and neuroprotective effects. This compound has been used to study the role of protein kinases in various cellular processes and signaling pathways.

properties

IUPAC Name

4-oxo-1-phenyl-N-(2-phenylethyl)cinnoline-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19N3O2/c27-22-19-13-7-8-14-20(19)26(18-11-5-2-6-12-18)25-21(22)23(28)24-16-15-17-9-3-1-4-10-17/h1-14H,15-16H2,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSSGDTMFAGZDDN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCNC(=O)C2=NN(C3=CC=CC=C3C2=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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